Cas no 2098037-19-3 (6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098037-19-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5047006
• Update Time: 2025-11-01

6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-(oxolan-2-yl)-3-propan-2-yl-1H-pyrimidine-2,4-dione
• 3-Isopropyl-6-(tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H16N2O3/c1-7(2)13-10(14)6-8(12-11(13)15)9-4-3-5-16-9/h6-7,9H,3-5H2,1-2H3,(H,12,15)
• InChI Key： CXLSNJLGKQFPLS-UHFFFAOYSA-N
• SMILES： O1CCCC1C1=CC(N(C(N1)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6

Additional information on 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098037-19-3)

6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known by its CAS number 2098037-19-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidinones and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098037-19-3) is defined by its tetrahydropyrimidinone core, which is substituted with an oxolan-2-yl group at the 6-position and a propan-2-yl group at the 3-position. The oxolan ring is a six-membered cyclic ether that imparts additional stability and unique chemical properties to the molecule. The propan-2-yl group, commonly known as isopropyl, adds a branched alkyl chain that can influence the compound's solubility and reactivity.

The molecular formula of this compound is C₁₁H₁₈N₂O₃, with a molecular weight of approximately 218.27 g/mol. It is a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's stability under various conditions has been studied extensively, and it has been found to be stable under standard laboratory conditions.

Synthesis Methods

The synthesis of 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098037-19-3) has been reported in several scientific publications. One of the most common methods involves the reaction of an appropriate aldehyde with urea or thiourea in the presence of a catalyst. For instance, the synthesis can be achieved by condensing 5-hydroxymethylfurfural with urea in the presence of a Lewis acid catalyst such as boron trifluoride etherate (BF₃.OEt₂). The resulting intermediate is then cyclized to form the tetrahydropyrimidinone core.

An alternative synthetic route involves the use of microwave-assisted synthesis techniques. This method has been shown to significantly reduce reaction times and improve yields compared to traditional methods. The microwave-assisted synthesis typically involves the reaction of an aldehyde with urea or thiourea in a microwave reactor under controlled conditions.

Biological Properties and Mechanisms of Action

The biological properties of 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098037-19-3) have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various biological pathways. For example, it has been shown to exhibit potent inhibitory activity against human dihydroorotate dehydrogenase (DHODH), an enzyme that plays a crucial role in pyrimidine biosynthesis.

Inhibition of DHODH can lead to reduced pyrimidine nucleotide levels in cells, which can have significant implications for cellular proliferation and survival. This property makes 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione a promising candidate for the development of novel anti-cancer drugs. Preclinical studies have demonstrated its efficacy in inhibiting the growth of various cancer cell lines in vitro and in vivo.

Beyond its anti-cancer potential, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), making it a potential candidate for treating inflammatory diseases.

Clinical Applications and Future Directions

The clinical applications of 6-(Oxolan-2-yl)-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098037-19-3) are still being explored through ongoing research and development efforts. While preclinical studies have provided promising results, further clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In addition to its potential as a standalone therapeutic agent, this compound may also be useful as part of combination therapies. For example, it could be used in conjunction with existing chemotherapy drugs to enhance their effectiveness or reduce side effects. The synergistic effects of combining different therapeutic agents are an active area of research in oncology.

Conclusion

6-(Oxolan-2-y l)-3-(propan - ilyl ) - 1 , 5 , -tetrah yd ro pyri midine - , -dione strong > (CAS No . - - ) represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its potent inhibitory effects on key enzymes , makes it an attractive candidate for further development in medicinal chemistry . As research continues , it is likely that new applications and therapeutic uses will be discovered , contributing to advancements in drug discovery and development . p >